Continuous-flow synthesis of vitamin D3†
Chemical Communications Pub Date: 2010-09-28 DOI: 10.1039/C0CC02239J
Abstract
A highly efficient, two-stage, continuous-flow synthesis of vitamin D3 from
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